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Compound of Interest

Compound Name: m-PEG23-alcohol

Cat. No.: B7908960 Get Quote

Essential Safety and Handling Guide for m-
PEG23-alcohol
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of m-PEG23-alcohol, ensuring laboratory safety and

operational efficiency.

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for m-PEG23-alcohol. Adherence to these guidelines is crucial for maintaining a

safe laboratory environment and ensuring the integrity of your research.

Key Physical and Chemical Properties
A summary of the known quantitative data for m-PEG23-alcohol is presented below. Note that

some physical properties for this specific PEG derivative are not widely published; in such

cases, data for similar polyethylene glycol (PEG) compounds are provided as a general

reference.
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Property Value Source

Chemical Name
α-Methyl-ω-hydroxy-poly(oxy-

1,2-ethanediyl)
[1]

Synonyms
Poly(ethylene glycol)

monomethyl ether
[2]

CAS Number 9004-74-4 [1][3]

Molecular Formula C47H96O24 [3]

Molecular Weight 1045.26 g/mol

Appearance

Varies from a viscous liquid to

a white, waxy solid depending

on the specific product and

temperature.

Solubility
Soluble in water and most

organic solvents.

Storage Temperature -20°C

Operational Plan: Safe Handling and Storage
Follow these step-by-step procedures to ensure the safe handling and storage of m-PEG23-
alcohol.

Receiving and Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product label matches the order specifications.

Ensure the container is tightly sealed.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.
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Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).

Body Protection: Wear a standard laboratory coat.

Respiratory Protection: Not typically required under normal handling conditions with

adequate ventilation. If aerosols may be generated, use a NIOSH-approved respirator.

Handling
Handle m-PEG23-alcohol in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Avoid inhalation of any dust or vapors.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is -20°C.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In the event of an emergency, follow these first-aid measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

After skin contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Get medical attention if irritation develops.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.
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If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Disposal Plan
Proper disposal of m-PEG23-alcohol and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Dispose of unused m-PEG23-alcohol as chemical waste in accordance

with local, state, and federal regulations. It should be handled by a licensed professional

waste disposal service.

Contaminated Materials: Any materials that have come into contact with m-PEG23-alcohol
(e.g., gloves, absorbent pads) should be considered chemical waste and disposed of

accordingly.

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected and disposed of as chemical waste. Once cleaned, the container can be

disposed of as non-hazardous waste or recycled, depending on local regulations.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of m-PEG23-alcohol from

receipt to disposal.
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Safe Handling Workflow for m-PEG23-alcohol
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Caption: Workflow for safe handling of m-PEG23-alcohol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b7908960?utm_src=pdf-body-img
https://www.benchchem.com/product/b7908960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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